Tert-butyl 5-amino-2,2-dimethylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 5-amino-2,2-dimethylpiperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-9(13)6-7-12(14,4)5/h9H,6-8,13H2,1-5H3
• InChI Key: YUXKOZIBDDYZME-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CN1C(=O)OC(C)(C)C)N)C
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol
• CAS RN: 1894906-99-0

Description

Tert-butyl 5-amino-2,2-dimethylpiperidine-1-carboxylate is a chemical compound that is widely used in scientific research. It is a tertiary amine that has a piperidine ring with a carboxylate ester and an amino group. This compound is commonly referred to as TADDOL, and it has been used in various applications such as asymmetric synthesis, catalysis, and chiral separation. In

Scientific Research Applications

Chiral Auxiliary Applications

Tert-butyl 5-amino-2,2-dimethylpiperidine-1-carboxylate has been utilized as a chiral auxiliary in chemical syntheses. For instance, it was used in the preparation of enantiomerically pure 2-methyl-3-phenylpropanoic acid and in dipeptide synthesis, demonstrating its utility in creating stereochemically complex molecules (Studer, Hintermann, & Seebach, 1995).

Intermediate in Biotin Synthesis

This compound serves as an intermediate in the synthesis of Biotin, a crucial water-soluble vitamin. It plays a significant role in the metabolic cycle, particularly in the biosynthesis of fatty acids, sugars, and α-amino acids (Shuanglin Qin et al., 2014).

Synthesis of Biologically Active Compounds

It is an important intermediate in synthesizing biologically active compounds like omisertinib (AZD9291), showcasing its relevance in pharmaceutical development (Bingbing Zhao et al., 2017).

Enantioselective Synthesis

The compound has been used in the enantioselective synthesis of cyclopentane derivatives, underlining its application in producing specific molecular configurations (Stephen G Davies et al., 2003).

Synthesis of Piperidine Derivatives

Tert-butyl 5-amino-2,2-dimethylpiperidine-1-carboxylate is used in the synthesis of diverse piperidine derivatives, which are valuable in various chemical and pharmaceutical applications (A. I. Moskalenko & V. Boev, 2014).